Cas no 67319-76-0 (4-(1H-imidazol-1-yl)butan-1-amine)

• Product Name: 4-(1H-imidazol-1-yl)butan-1-amine
• CAS No: 67319-76-0
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD03093043
• CID: 395001
• PubChem ID: 4379480
• Update Time: 2025-04-19

4-(1H-imidazol-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanamine
• 4-imidazol-1-ylbutan-1-amine
• N-(4-AMINOBUTYL)IMIDAZOLE
• SCHEMBL139976
• DTXSID90402615
• FT-0712953
• HMS1699M14
• EN300-51937
• JVZPYJSJSQIEOG-UHFFFAOYSA-N
• FS-6616
• Z285163712
• 1H-imidazol-1-butanamine
• MFCD03093043
• 4-(1H-Imidazol-1-yl)butylamine
• 67319-76-0
• 1H-imidazole-1- butanamine
• 4-imidazolylbutylamine
• 1H-imidazol-1butanamine
• 4-(1H-imidazol-1-yl)butan-1-amine
• NCGC00327013-01
• SCHEMBL7033762
• 1H-imidazole 1-butanamine
• AB01208842-03
• AKOS000152676
• 4-Imidazol-1-yl-butylamine

• MDL： MFCD03093043
• Inchi： 1S/C7H13N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5,8H2
• InChI Key： JVZPYJSJSQIEOG-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCCN

Computed Properties

• Exact Mass: 139.111
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 196-199℃
• Boiling Point: 302.4±25.0 °C at 760 mmHg
• Flash Point: 136.7±23.2 °C
• Refractive Index: 1.552
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(1H-imidazol-1-yl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles